Cas no 2172473-96-8 (4-(pyrazin-2-yl)pyrrolidin-3-ol)

• Product Name: 4-(pyrazin-2-yl)pyrrolidin-3-ol
• CAS No: 2172473-96-8
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 6092351
• PubChem ID: 165598809
• Update Time: 2025-10-29

4-(pyrazin-2-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(pyrazin-2-yl)pyrrolidin-3-ol
• EN300-1634507
• 2172473-96-8

• Inchi： 1S/C8H11N3O/c12-8-5-10-3-6(8)7-4-9-1-2-11-7/h1-2,4,6,8,10,12H,3,5H2
• InChI Key： SIRMZWULRQBKGS-UHFFFAOYSA-N
• SMILES： OC1CNCC1C1C=NC=CN=1

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 58Ų

Additional information on 4-(pyrazin-2-yl)pyrrolidin-3-ol

Introduction to 4-(pyrazin-2-yl)pyrrolidin-3-ol (CAS No. 2172473-96-8)

4-(pyrazin-2-yl)pyrrolidin-3-ol, identified by the Chemical Abstracts Service registry number 2172473-96-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule combines a pyrazine ring with a pyrrolidine scaffold, making it a versatile scaffold for drug discovery and development. The structural features of this compound contribute to its potential biological activity, which has garnered interest from researchers exploring novel therapeutic agents.

The molecular structure of 4-(pyrazin-2-yl)pyrrolidin-3-ol consists of a six-membered pyrazine ring linked to a five-membered pyrrolidine ring at the 2-position of the pyrazine. The presence of an hydroxyl group at the 3-position of the pyrrolidine ring further enhances its reactivity and potential for functionalization. This unique arrangement of rings and functional groups makes it an attractive candidate for further investigation in various pharmacological contexts.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(pyrazin-2-yl)pyrrolidin-3-ol and its derivatives. The pyrazine-pyrrolidine core is known to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers have been particularly interested in how modifications to this core structure can influence its biological activity and selectivity.

One of the most compelling aspects of 4-(pyrazin-2-yl)pyrrolidin-3-ol is its potential as a scaffold for developing new drugs. The compound's ability to undergo further chemical modifications allows for the creation of libraries of derivatives with tailored properties. These derivatives can then be screened for biological activity, leading to the identification of novel therapeutic agents. The hydroxyl group at the 3-position of the pyrrolidine ring provides a site for attachment to other pharmacophores, enhancing the compound's versatility.

Recent studies have highlighted the importance of 4-(pyrazin-2-yl)pyrrolidin-3-ol in drug discovery. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in treating various types of cancer. The pyrazine ring is known to interact with ATP-binding sites in kinases, making it an ideal candidate for developing inhibitors. Additionally, the pyrrolidine ring can be modified to enhance binding affinity and selectivity.

The synthesis of 4-(pyrazin-2-yl)pyrrolidin-3-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and cyclization processes. The choice of starting materials and reaction conditions can significantly impact the efficiency and scalability of the synthesis.

In addition to its synthetic significance, 4-(pyrazin-2-yl)pyrrolidin-3-ol has been studied for its pharmacokinetic properties. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies suggest that 4-(pyrazin-2-yl)pyrrolidin-3-ol exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration.

The safety profile of 4-(pyrazin-2-yl)pyrrolidin-3-ol is another critical aspect that has been examined by researchers. Acute toxicity studies have been conducted to assess its safety at various doses. These studies have shown that the compound is well-tolerated at low doses but may exhibit some toxicity at higher concentrations. Further studies are needed to fully characterize its safety profile and identify any potential side effects.

One area where 4-(pyrazin-2-yl)pyrrolidin-3-ol shows particular promise is in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier has been explored in preclinical studies, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. The pyrazine-pyrrolidine core is believed to interact with specific neurotransmitter receptors in the brain, potentially leading to new treatments for these debilitating conditions.

The development of 4-(pyrazin--2--yl)pr--ollid--3--ol--based drugs also involves considerations regarding formulation and delivery systems. Researchers are exploring various approaches to enhance bioavailability and target specificity. For example, prodrugs can be designed to improve solubility and absorption, while nanotechnology-based delivery systems can enhance targeted delivery to affected tissues.

The future prospects for 4-(pyrazin--2--yl)pr--ollid--3--ol are promising, with ongoing research aimed at expanding its applications in medicine. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process by enabling more efficient identification of active compounds.